Cas no 60807-25-2 (Methyl 4-methoxy-9H-pyrido[3,4-b]indole-1-carboxylate)
Methyl 4-methoxy-9H-pyrido[3,4-b]indole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-methoxy-9H-pyrido[3,4-b]indole-1-carboxylate
- 4-Methoxy-1-methoxycarbonyl-beta-carboline
- 4-Methoxy-1-methoxycarbonyl-β-carboline
- 9H-Pyrido(3,4-b)indole-1-carboxylic acid, 4-methoxy-, methyl ester
- W1176
- 4-methoxy-b-carboline-1-carboxylic acid methyl ester
- 4-Methoxy-beta-carboline-1-carboxylic acid methyl ester
- 9H-Pyrido[3,4-b]indole-1-carboxylic acid,4-methoxy-, methyl ester
- 60807-25-2
- CS-0017862
- FS-8869
- A-carboline-1-carboxylic acid methylester
- 4-Methoxy-
- DTXSID70976283
- A868886
- A-carboline
- 4-Methoxy-1-methoxycarbonyl-
- HY-N1905
- AKOS022184881
- [ "" ]
-
- Inchi: 1S/C14H12N2O3/c1-18-10-7-15-13(14(17)19-2)12-11(10)8-5-3-4-6-9(8)16-12/h3-7,16H,1-2H3
- InChI Key: WNNUGSXDGKSRRG-UHFFFAOYSA-N
- SMILES: O(C)C1=CN=C(C(=O)OC)C2=C1C1C=CC=CC=1N2
Computed Properties
- Exact Mass: 256.08486
- Monoisotopic Mass: 256.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.2
- XLogP3: 2.5
Experimental Properties
- Color/Form: Yellow powder
- Density: 1.34
- Boiling Point: 509.1°C at 760 mmHg
- Flash Point: 261.7°C
- Refractive Index: 1.688
- PSA: 64.21
Methyl 4-methoxy-9H-pyrido[3,4-b]indole-1-carboxylate Security Information
- Storage Condition:Store at room temperature, 2-8 ℃ is better
Methyl 4-methoxy-9H-pyrido[3,4-b]indole-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M39710-5 mg |
Methyl 4-methoxy-9H-pyrido[3,4-b]indole-1-carboxylate |
60807-25-2 | 5mg |
¥5120.0 | 2022-04-27 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN6008-5 mg |
4-Methoxy-1-methoxycarbonyl-β-carboline |
60807-25-2 | 5mg |
¥4915.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN6008-5mg |
4-Methoxy-1-methoxycarbonyl-β-carboline |
60807-25-2 | 5mg |
¥ 3560 | 2024-07-20 | ||
| TargetMol Chemicals | TN6008-5 mg |
4-Methoxy-1-methoxycarbonyl-β-carboline |
60807-25-2 | 98% | 5mg |
¥ 3,560 | 2023-07-11 | |
| TargetMol Chemicals | TN6008-1 mL * 10 mM (in DMSO) |
4-Methoxy-1-methoxycarbonyl-β-carboline |
60807-25-2 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3660 | 2023-09-15 | |
| A2B Chem LLC | AG74761-5mg |
4-Methoxy-1-Methoxycarbonyl-beta-Carboline |
60807-25-2 | 5mg |
$635.00 | 2024-04-19 | ||
| Ambeed | A810013-5mg |
4-Methoxy-1-Methoxycarbonyl-beta-Carboline |
60807-25-2 | 98+% | 5mg |
$284.0 | 2025-04-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1087673-5mg |
4-Methoxy-β-carboline-1-carboxylic acid methylester |
60807-25-2 | 98% | 5mg |
¥2947.00 | 2024-05-07 | |
| TargetMol Chemicals | TN6008-1 ml * 10 mm |
4-Methoxy-1-methoxycarbonyl-β-carboline |
60807-25-2 | 1 ml * 10 mm |
¥ 3660 | 2024-07-20 |
Methyl 4-methoxy-9H-pyrido[3,4-b]indole-1-carboxylate Suppliers
Methyl 4-methoxy-9H-pyrido[3,4-b]indole-1-carboxylate Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on Methyl 4-methoxy-9H-pyrido[3,4-b]indole-1-carboxylate
Comprehensive Overview of Methyl 4-methoxy-9H-pyrido[3,4-b]indole-1-carboxylate (CAS No. 60807-25-2)
Methyl 4-methoxy-9H-pyrido[3,4-b]indole-1-carboxylate, with the CAS number 60807-25-2, is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the beta-carboline family, a class of alkaloids known for their diverse biological activities. Researchers are particularly interested in its potential applications in neuropharmacology and cancer therapeutics, given its structural similarity to other bioactive beta-carbolines.
The molecular structure of Methyl 4-methoxy-9H-pyrido[3,4-b]indole-1-carboxylate features a pyridoindole core, which is a fused ring system combining pyridine and indole moieties. This unique architecture contributes to its pharmacological properties, including interactions with neurotransmitter receptors and enzyme inhibition. Recent studies have explored its role as a precursor in the synthesis of more complex molecules targeting neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine.
In the context of drug discovery, CAS 60807-25-2 is often discussed alongside small molecule inhibitors and kinase modulators, reflecting its relevance in signal transduction research. Its methoxy and ester functional groups enhance its solubility and bioavailability, making it a valuable scaffold for medicinal chemistry optimizations. These attributes have led to its inclusion in high-throughput screening libraries for identifying novel therapeutic agents.
From a synthetic perspective, Methyl 4-methoxy-9H-pyrido[3,4-b]indole-1-carboxylate is typically prepared via Pictet-Spengler reactions or multicomponent couplings, methodologies that are frequently searched in organic synthesis databases. Its stability under physiological conditions and compatibility with green chemistry principles further elevate its appeal for industrial-scale production. Researchers are also investigating its derivatives for antioxidant and anti-inflammatory effects, topics highly relevant to aging research and chronic disease management.
The compound’s nomenclature, including its IUPAC name and CAS registry number, is critical for accurate literature searches and patent filings. As interest grows in natural product analogs and bioactive heterocycles, 60807-25-2 serves as a bridge between traditional alkaloid chemistry and modern structure-activity relationship (SAR) studies. Its potential synergies with nanotechnology platforms for drug delivery are another emerging area of exploration.
In summary, Methyl 4-methoxy-9H-pyrido[3,4-b]indole-1-carboxylate (CAS 60807-25-2) exemplifies the intersection of chemical innovation and biomedical research. Its versatility in addressing contemporary challenges like drug resistance and targeted therapy underscores its importance in the scientific community. Future directions may include computational modeling to predict its ADMET properties and collaborations with AI-driven drug design initiatives, reflecting the dynamic evolution of this field.
60807-25-2 (Methyl 4-methoxy-9H-pyrido[3,4-b]indole-1-carboxylate) Related Products
- 461423-93-8(6-methoxy-9H-Pyrido[3,4-b]indole-1-carboxylic acid)
- 111258-23-2(Methyl 4-methoxy-1H-indole-2-carboxylate)
- 76995-87-4(Methyl 4,8-Dimethoxyquinoline-2-Carboxylate)
- 3464-66-2(Methyl 9H-pyrido[3,4-b]indole-1-carboxylate)
- 84638-71-1(methyl 7-methoxy-1H-indole-2-carboxylate)
- 78224-47-2(Methyl 8-methoxyquinoline-2-carboxylate)
- 17019-05-5(9H-Pyrido[3,4-b]indole-1-carboxylicacid, 7-methoxy-)
- 74690-72-5(4-hydroxy-9H-Pyrido[3,4-b]indole-1-carboxylic acid methyl ester)
- 74690-79-2(4-hydroxy-9H-Pyrido[3,4-b]indole-1-carboxylic acid)
- 21716-59-6(3-methoxy-1H-Indole-2-carboxylic acid methyl ester)